Cas no 931656-86-9 (1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 931656-86-9
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5455396
• PubChem ID: 2674648
• Update Time: 2025-06-07

1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z29528701
• EN300-26596449
• AKOS001364453
• 931656-86-9
• 1-(3-methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• 1-(3-Methyl-4-nitrobenzoyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C20H21N3O5S/c1-16-15-18(7-8-19(16)23(25)26)20(24)21-10-12-22(13-11-21)29(27,28)14-9-17-5-3-2-4-6-17/h2-9,14-15H,10-13H2,1H3/b14-9+
• InChI Key： QJHQKLIGIZYADS-NTEUORMPSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=CC(=C(C)C=2)[N+](=O)[O-])=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides